Cas no 111144-97-9 (Benzene, 1-ethenyl-4-(2,2,2-trifluoroethoxy)-)

• Product Name: Benzene, 1-ethenyl-4-(2,2,2-trifluoroethoxy)-
• CAS No: 111144-97-9
• MF: C₁₀H₉F₃O
• MW: 202.173073530197
• CID: 1196617
• PubChem ID: 14178098
• Update Time: 2025-04-20

Benzene, 1-ethenyl-4-(2,2,2-trifluoroethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-ethenyl-4-(2,2,2-trifluoroethoxy)-
• 1-ethenyl-4-(2,2,2-trifluoroethoxy)benzene
• FXZBODIIBNVFSX-UHFFFAOYSA-N
• 111144-97-9
• A1-05196
• DTXSID10557050
• AKOS018694773
• SCHEMBL2998505

• Inchi： 1S/C10H9F3O/c1-2-8-3-5-9(6-4-8)14-7-10(11,12)13/h2-6H,1,7H2
• InChI Key： FXZBODIIBNVFSX-UHFFFAOYSA-N
• SMILES： FC(COC1C=CC(C=C)=CC=1)(F)F

Computed Properties

• Exact Mass: 202.06057
• Monoisotopic Mass: 202.06054939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23